Cas no 1057671-53-0 (3-(3-chloro-4-fluorophenyl)propan-1-ol)

• Product Name: 3-(3-chloro-4-fluorophenyl)propan-1-ol
• CAS No: 1057671-53-0
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5014252
• PubChem ID: 53434315
• Update Time: 2024-03-01

3-(3-chloro-4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-4-FLUOROPHENYL)PROPAN-1-OL
• 3-(3-chloro-4-fluorophenyl)-1-propanol
• 3-(3-Chloro-4-fluoro-phenyl)-propan-1-ol
• 3-(3-chloro-4-fluorophenyl)propan-1-ol

• Inchi： 1S/C9H10ClFO/c10-8-6-7(2-1-5-12)3-4-9(8)11/h3-4,6,12H,1-2,5H2
• InChI Key： NIXFMJBRFSXYCF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCCO)F

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes